5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• IUPAC Name: 5-piperidin-1-yl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C8H12N4O/c13-8-10-7(6-9-11-8)12-4-2-1-3-5-12/h6H,1-5H2,(H,10,11,13)
• InChI Key: ULLGXNKRJABKPW-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=NC(=O)NN=C2

Description

5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one, also known as PTZ, is a heterocyclic compound that has been widely used in scientific research. PTZ is a white crystalline powder that is soluble in water and polar organic solvents, and it has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one involves the inhibition of GABA-A receptors in the brain. GABA-A receptors are responsible for inhibiting neuronal activity, and their inhibition by 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one leads to increased neuronal excitability and the induction of seizures. 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has also been found to have effects on other neurotransmitter systems, including glutamate and serotonin.
Biochemical and Physiological Effects
5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has a range of biochemical and physiological effects, including the induction of seizures, the modulation of neurotransmitter systems, and the alteration of gene expression. 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one-induced seizures are characterized by a rapid onset and short duration, and they can be used to study the mechanisms of epilepsy and to test the efficacy of anticonvulsant drugs. 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has also been found to modulate the activity of neurotransmitter systems, including GABA, glutamate, and serotonin. Additionally, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has been shown to alter gene expression in the brain, which may contribute to its long-term effects on neuronal function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one in lab experiments is its reliable and reproducible induction of seizures. This allows for consistent and controlled experimental conditions, which is important for studying the mechanisms of epilepsy and for testing the efficacy of anticonvulsant drugs. Additionally, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one is relatively inexpensive and easy to obtain, which makes it a popular choice for researchers. However, there are also limitations to using 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one in lab experiments. For example, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one-induced seizures may not accurately reflect the complex mechanisms of human epilepsy, and there may be species-specific differences in the response to 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one.

Future Directions

There are several future directions for research involving 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one. One area of interest is the development of new anticonvulsant drugs that target the mechanisms of 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one-induced seizures. Another area of interest is the use of 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one in combination with other drugs or treatments to enhance their efficacy. Additionally, there is ongoing research into the long-term effects of 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one on neuronal function and gene expression, which may have implications for the treatment of epilepsy and other neurological disorders.
Conclusion
In conclusion, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one is a heterocyclic compound that has been widely used in scientific research. 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has a reliable and reproducible induction of seizures, making it a popular choice for studying the mechanisms of epilepsy and for testing the efficacy of anticonvulsant drugs. 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has a range of biochemical and physiological effects, including the modulation of neurotransmitter systems and the alteration of gene expression. While there are limitations to using 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one in lab experiments, ongoing research into its mechanisms and long-term effects may have important implications for the treatment of neurological disorders.

Synthesis Methods

The synthesis of 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one involves the reaction between piperidine and cyanogen azide. The reaction takes place in the presence of a catalyst such as copper or nickel and a solvent such as ethanol or acetonitrile. The resulting product is then purified through recrystallization or chromatography. The yield of 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one is typically around 60-70%.

Scientific Research Applications

5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has been used in a variety of scientific research applications, including neuroscience, pharmacology, and toxicology. In neuroscience, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one is commonly used as a convulsant agent to induce seizures in animal models. This is useful for studying the mechanisms of epilepsy and for testing the efficacy of anticonvulsant drugs. In pharmacology, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has been used to test the effects of compounds on the central nervous system and to screen for potential drug candidates. In toxicology, 5-(1-piperidinyl)-1,2,4-triazin-3(2H)-one has been used to evaluate the toxicity of chemicals and environmental pollutants.